Cas no 331710-38-4 (N-(4-Nitrophenyl)-2-(pyridin-2-ylthio)acetamide)

• Product Name: N-(4-Nitrophenyl)-2-(pyridin-2-ylthio)acetamide
• CAS No: 331710-38-4
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• MDL: MFCD00422588
• CID: 3066036
• PubChem ID: 2882321
• Update Time: 2025-04-21

N-(4-Nitrophenyl)-2-(pyridin-2-ylthio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)-2-(pyridin-2-ylthio)acetamide
• MFCD00422588
• CS-0318078
• CBMicro_013555
• Cambridge id 6045939
• AKOS000637094
• STK831918
• BIM-0013666.P001
• N-(4-nitrophenyl)-2-(pyridin-2-ylsulfanyl)acetamide
• acetamide, N-(4-nitrophenyl)-2-(2-pyridinylthio)-
• LS-07682
• H34280
• N-(4-nitrophenyl)-2-pyridin-2-ylsulfanylacetamide
• SMSF0012135
• ALBB-023987
• 331710-38-4
• CB06135

• MDL： MFCD00422588
• Inchi： 1S/C13H11N3O3S/c17-12(9-20-13-3-1-2-8-14-13)15-10-4-6-11(7-5-10)16(18)19/h1-8H,9H2,(H,15,17)
• InChI Key： VIULCPPNWCGPIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.05211239Da
• Monoisotopic Mass: 289.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 554.2±40.0 °C at 760 mmHg
• Flash Point: 289.0±27.3 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(4-Nitrophenyl)-2-(pyridin-2-ylthio)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes